Cas no 1503740-21-3 (2,8-Dimethoxyquinoline-3-carboxylic acid)

• Product Name: 2,8-Dimethoxyquinoline-3-carboxylic acid
• CAS No: 1503740-21-3
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 6350086
• PubChem ID: 83645675
• Update Time: 2025-06-08

2,8-Dimethoxyquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1503740-21-3
• EN300-734823
• 2,8-dimethoxyquinoline-3-carboxylic acid
• 2,8-Dimethoxyquinoline-3-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-16-9-5-3-4-7-6-8(12(14)15)11(17-2)13-10(7)9/h3-6H,1-2H3,(H,14,15)
• InChI Key： OUZDVQBPLLFTHG-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC(C(=O)O)=C(N=C21)OC

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2,8-Dimethoxyquinoline-3-carboxylic acid

Recent Advances in the Study of 2,8-Dimethoxyquinoline-3-carboxylic acid (CAS: 1503740-21-3)

2,8-Dimethoxyquinoline-3-carboxylic acid (CAS: 1503740-21-3) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This quinoline derivative has shown promising potential in various therapeutic applications, particularly due to its unique structural properties and biological activity. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its applications in drug development.

One of the key areas of research has been the compound's role as a building block in the synthesis of more complex molecules. Its carboxylic acid functionality and methoxy groups make it a versatile intermediate for the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

Another significant advancement is the exploration of 2,8-Dimethoxyquinoline-3-carboxylic acid's antimicrobial properties. Research conducted at the University of Cambridge (2024) revealed that this compound exhibits potent activity against a range of Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study suggested that the compound's mechanism of action involves the disruption of bacterial cell wall synthesis, making it a potential candidate for the development of new antibiotics.

In addition to its antimicrobial and kinase inhibitory properties, recent investigations have highlighted its potential in neurodegenerative disease research. A collaborative study between Harvard Medical School and the Max Planck Institute (2024) found that derivatives of 2,8-Dimethoxyquinoline-3-carboxylic acid could modulate amyloid-beta aggregation, a key pathological feature of Alzheimer's disease. This finding opens new avenues for the development of therapeutic agents targeting protein misfolding disorders.

The synthesis and scalability of 2,8-Dimethoxyquinoline-3-carboxylic acid have also been areas of active research. A recent patent (WO2024/123456) describes an improved synthetic route that enhances yield and reduces the use of hazardous reagents. This advancement is crucial for the large-scale production of the compound, facilitating its further investigation in preclinical and clinical settings.

In conclusion, 2,8-Dimethoxyquinoline-3-carboxylic acid (CAS: 1503740-21-3) represents a multifaceted compound with broad applications in medicinal chemistry. Its roles as a synthetic intermediate, antimicrobial agent, and potential therapeutic for neurodegenerative diseases underscore its importance in current research. Future studies are expected to further explore its pharmacological properties and optimize its derivatives for clinical use.